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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948

An In-depth Technical Guide to Metanilic Acid
CAS Number: 121-47-1

Metanilic acid, also known as 3-aminobenzenesulfonic acid, is a significant chemical
intermediate with a wide range of applications, particularly in the synthesis of dyes and
pharmaceuticals.[1] This technical guide provides a comprehensive overview of its properties,
synthesis, purification, and analytical methods for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

Metanilic acid is a white to beige or light brown crystalline powder.[1][2] It is an amphiprotic
compound, capable of reacting with both acids and bases.[3][4] It is slightly soluble in water
and very slightly soluble in ethanol and ether, but soluble in alkalis and concentrated
hydrochloric acid.[3][5]

Quantitative Data Summary

The key physical and chemical properties of metanilic acid are summarized in the table below
for easy reference.
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Property Value Citations
CAS Number 121-47-1 [1][5]
Molecular Formula CeéH7NOsS [1]

Molar Mass 173.19 g/mol [1]
Appearance White, 'beige, or light brown (2]

crystalline powder
Density 1.69 g/cm3 [1]
Melting Point >300 °C (decomposes) [1]

Solubility in Water

<1 mg/mL at 22 °C

[1]

Acidity (pKa)

3.74 (in H20)

[1]

Refractive Index

1.5500 (estimate)

[3]

Applications in Research and Development

Metanilic acid is a crucial building block in organic synthesis. Its primary applications include:

o Dye Manufacturing: It serves as a key intermediate in the production of azo dyes, which are
widely used in the textile, leather, and food industries.[1]

o Pharmaceuticals: Metanilic acid is essential for the synthesis of sulfa drugs, a class of
antimicrobial agents.[1]

o Chemical Synthesis: It is used as a precursor in the synthesis of various organic compounds,
including herbicides, pigments, and plasticizers.[1]

e Research and Development: In laboratory settings, it is utilized to explore new chemical
reactions and synthetic pathways.[1] It has also been used in the development of novel
glucose biosensors and in the synthesis of cytocompatible sulfonated polyanilines.[3][4]

Experimental Protocols
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The following sections detail the methodologies for the synthesis, purification, and analysis of
metanilic acid.

Synthesis of Metanilic Acid

The industrial synthesis of metanilic acid typically involves the sulfonation of nitrobenzene
followed by the reduction of the resulting m-nitrobenzenesulfonic acid.[3][6]

Protocol: Reduction of m-Nitrobenzenesulfonic Acid
This protocol is based on the common industrial method using iron filings for reduction.

e Preparation: In a round-bottom flask equipped with a mechanical stirrer and a reflux
condenser, place a solution of m-nitrobenzenesulfonic acid in water.

o Addition of Iron: Gradually add iron filings to the solution while stirring vigorously. The
reaction is exothermic and may require external cooling to maintain a controlled temperature.

 Acidification: Slowly add a dilute acid (e.g., hydrochloric acid) to the mixture to facilitate the
reduction process.[1]

o Reaction Monitoring: Monitor the reaction progress by testing for the disappearance of the
nitro group.

» Neutralization and Isolation: Once the reduction is complete, neutralize the excess acid with
an alkali. The resulting crude metanilic acid can be isolated by filtration.[3]

Alternative reduction methods include catalytic hydrogenation using a palladium-on-carbon
catalyst or electrolytic reduction.[7][8]

Purification of Metanilic Acid

Crude metanilic acid can be purified by recrystallization to obtain a high-purity product
suitable for pharmaceutical and dye manufacturing.[1][3]

Protocol: Recrystallization from Water
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» Dissolution: Dissolve the crude metanilic acid in a minimum amount of hot water in an
Erlenmeyer flask.[3][9] The solution is photosensitive and should be handled in a semi-
darkened room.[3]

» Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them.[9]

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature to form
crystals. Subsequently, cool the flask in an ice bath to maximize crystal formation.[9][10]

o Collection: Collect the crystals by suction filtration using a Biichner funnel.[9]

» Washing: Wash the crystals with a small amount of cold water to remove any remaining
soluble impurities.[9]

» Drying: Dry the purified crystals in a vacuum desiccator over a drying agent such as 90%
H2S0a4.[3]

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for the quantitative
analysis of metanilic acid.

Protocol: HPLC Analysis
This protocol is adapted from a method for detecting metanilic acid in wastewater.[2]

o Standard Preparation: Prepare a stock solution of metanilic acid (e.g., 1000 pg/mL) by
dissolving a known weight of pure metanilic acid in a mixture of methanol and water (1:4
v/v). Prepare a series of calibration standards by diluting the stock solution with the initial
mobile phase.[2]

o Sample Preparation: For solid samples, dissolve a known weight in the mobile phase. For
liquid samples, dilute as necessary. Adjust the pH of aqueous samples to 4-6.[2]

o Chromatographic Conditions:

o Column: C18 reverse-phase column.
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o Mobile Phase: A gradient of methanol and a buffered aqueous solution (e.g., potassium
dihydrogen phosphate with an ion-pairing agent like tetrabutylammonium bromide).[2]

o Flow Rate: Typically 1.0 mL/min.

o Detection: UV detector at a wavelength corresponding to the absorbance maximum of
metanilic acid.

o Quantification: Construct a calibration curve by plotting the peak area of the standards
against their concentration. Determine the concentration of metanilic acid in the sample by
comparing its peak area to the calibration curve.

Visualizations
Logical Workflow for Metanilic Acid Production and
Analysis

The following diagram illustrates the overall workflow from synthesis to analysis of metanilic
acid.

Quality Control / Analysis

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of metanilic acid.

Conceptual Relationship in Synthesis

This diagram illustrates the key chemical transformations in the synthesis of metanilic acid.
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Caption: Key reaction steps in the synthesis of metanilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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